![molecular formula C10H10Ti-6 B1265085 [Ti(eta(5)-C5H5)2]](/img/structure/B1265085.png)
[Ti(eta(5)-C5H5)2]
Overview
Description
Titanocene is a bis(eta(5)-cyclopentadienyl)metal(II) having Ti(II) as the metal(II) species. The parent of the class of titanonocenes. It is a bis(eta(5)-cyclopentadienyl)metal(II) and a member of titanocenes.
Scientific Research Applications
1. Cytotoxicity Improvement in Cancer Treatment
[Ti(eta(5)-C5H5)2] derivatives, when functionalized with mesoporous materials, show significant cytotoxic activity against various human cancer cell lines. The increased titanium content in these complexes enhances their cytotoxic efficacy, indicating potential applications in cancer treatment (Kalud̄erović et al., 2010).
2. Investigating Reactivity in Chemical Reactions
Studies on [Ti(eta(5)-C5H5)2] complexes provide insights into their reactivity in chemical reactions, particularly in relation to hydrogen and nitrogen molecules. These insights are valuable for understanding the behavior of similar complexes involving other transition metals (Musaev et al., 2007).
3. Kinetics Study in Thermite Reactions
The kinetics of titanium and iron (III) oxide thermite reactions have been studied using [Ti(eta(5)-C5H5)2]. This research is pivotal in understanding high-temperature kinetics in various industrial applications (Lin et al., 2014).
4. Exploring Molecular Structures and Aromaticities
Theoretical studies on [Ti(eta(5)-P5)2]2- complexes have revealed details about their equilibrium geometries, energies, and aromaticities. This research contributes to the broader understanding of molecular structures in inorganic chemistry (Liu et al., 2005).
5. Bonding Analysis in Sandwich Complexes
The study of [Ti(eta(5)-E(5))2]2- complexes, where E represents different elements, provides crucial insights into the nature of metal-ligand bonding, which is more covalent than electrostatic. This knowledge is fundamental in inorganic and organometallic chemistry (Lein et al., 2003).
properties
Product Name |
[Ti(eta(5)-C5H5)2] |
|---|---|
Molecular Formula |
C10H10Ti-6 |
Molecular Weight |
178.05 g/mol |
IUPAC Name |
cyclopenta-1,3-diene;cyclopentane;titanium |
InChI |
InChI=1S/2C5H5.Ti/c2*1-2-4-5-3-1;/h2*1-5H;/q-5;-1; |
InChI Key |
VPKJVLOQPLVHNM-UHFFFAOYSA-N |
Canonical SMILES |
[CH-]1[CH-][CH-][CH-][CH-]1.[CH-]1C=CC=C1.[Ti] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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